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Compound of Interest

Compound Name: Hexaethyldisiloxane

Cat. No.: B1329380

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
hexaethyldisiloxane (CAS No. 994-49-0). The information is intended to support researchers,
scientists, and drug development professionals in the safe use and management of this
chemical compound.

Chemical and Physical Properties

Hexaethyldisiloxane is a combustible liquid organosiloxane.[1][2] A summary of its key
physical and chemical properties is presented in Table 1. Understanding these properties is
crucial for assessing potential hazards and implementing appropriate safety measures.

Table 1: Physical and Chemical Properties of Hexaethyldisiloxane
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Property Value Reference
Molecular Formula C12H300Si2 [2][3]
Molecular Weight 246.54 g/mol [3114]
Appearance Colorless liquid [5]

Odor No information available [5]

Boiling Point 231 °C (447.8 °F) [5]

Melting Point -115 °C (-175 °F) [5]

Flash Point 87 °C (188.6 °F) [6]

Density 0.844 g/cm? [7]

Water Solubility Immiscible [5]

Hazard Identification and Classification

Hexaethyldisiloxane is classified as a combustible liquid.[1][2] According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), it is also associated
with skin irritation, serious eye irritation, and potential respiratory irritation.[3]

Table 2: GHS Hazard Classification for Hexaethyldisiloxane

Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation
tract irritation)

Source:[3]
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Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with
hexaethyldisiloxane.

Handling:

e Avoid contact with skin and eyes.[1]

e Do not breathe vapor or mist.[1]

e Ensure adequate ventilation in the work area.[1]

o Keep away from open flames, hot surfaces, and sources of ignition.[1][8]

o Use non-sparking tools.[1]

e Ground and bond containers and receiving equipment to prevent static discharge.[1]
» Handle in accordance with good industrial hygiene and safety practices.[8]
Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[8]

o Store away from heat, sparks, and open flames.[1]

e Incompatible with oxidizing agents and peroxides.[1]

A logical workflow for the safe handling of hexaethyldisiloxane is illustrated in the following
diagram.

Handling Post-Handling
riate PPE] Use in a Well-Ventilated Area)—»[emund Equ\pmenD—»[Avuld Ignition Suuu:es)—b[D\spense Careltu] [Smrs ina Cool, Dry, Well-Ventiated Area]—b(D\spuse of Waste Pmper\y)—»[wm Hands rnnmugmy]
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Caption: Workflow for Safe Handling of Hexaethyldisiloxane.

Personal Protective Equipment (PPE)

When handling hexaethyldisiloxane, appropriate personal protective equipment should be

worn to prevent exposure.

Table 3: Recommended Personal Protective Equipment

Body Part Protection Specification
Safety glasses with side- Conforming to EN166 (EU) or
Eyes/Face ) )
shields or chemical goggles NIOSH (US) standards.[9]
_ Neoprene or nitrile rubber
Hands Protective gloves
gloves are recommended.[1]
Skin Protective clothing Long-sleeved clothing.[8]
If exposure limits are exceeded
) ) or irritation is experienced, use
Respiratory Respirator

a full-face respirator with an

organic vapor cartridge.[9]

First Aid Measures

In the event of exposure to hexaethyldisiloxane, the following first aid measures should be

taken.

Table 4: First Aid Procedures for Hexaethyldisiloxane Exposure
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Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[9]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Seek

medical attention if irritation persists.[9]

Eye Contact

Rinse with pure water for at least 15 minutes.[9]

Seek immediate medical attention.[8]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[9]

The logical flow of actions in an emergency is depicted in the diagram below.

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8227617/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8227617/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8227617/
https://pubmed.ncbi.nlm.nih.gov/12527702/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8227617/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Emergency Response

Exposure Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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